N-(2,4-Dimethyl-3-nitrophenyl)acetamide

• CAS No.: 39182-88-2
• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: N-(2,4-dimethyl-3-nitrophenyl)acetamide
• InChI: InChI=1S/C10H12N2O3/c1-6-4-5-9(11-8(3)13)7(2)10(6)12(14)15/h4-5H,1-3H3,(H,11,13)
• InChI Key: UCPGMSZAKZKWRS-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1)NC(=O)C)C)[N+](=O)[O-]

Description

N-(2,4-Dimethyl-3-nitrophenyl)acetamide (C₁₀H₁₂N₂O₃) is an aromatic acetamide derivative featuring a phenyl ring substituted with two methyl groups (positions 2 and 4) and a nitro group at position 2. Its molecular weight is 208.22 g/mol, and its structure is defined by the SMILES string CC1=C(C(=C(C=C1)NC(=O)C)C)[N+](=O)[O-] .

Comparison with Similar Compounds

Comparison with Similar Acetamide Derivatives

Structural and Physical Properties

Table 1: Key Properties of N-(2,4-Dimethyl-3-nitrophenyl)acetamide and Analogs

Compound Name	Molecular Formula	Substituent Positions	Molecular Weight (g/mol)	Key Features
This compound	C₁₀H₁₂N₂O₃	2-Me, 4-Me, 3-NO₂	208.22	High steric hindrance, moderate polarity
N-(3-Nitrophenyl)acetamide (m-nitroacetanilide)	C₈H₈N₂O₃	3-NO₂	180.16	Simpler structure, higher solubility
2-(2,4-Dichlorophenoxy)-N-(4-methyl-3-nitrophenyl)acetamide	C₁₅H₁₂Cl₂N₂O₄	2,4-Cl (phenoxy), 4-Me, 3-NO₂	355.17	Chlorinated phenoxy group enhances lipophilicity
2-(2-Methyl-3-nitrophenyl)acetamide	C₉H₁₀N₂O₃	2-Me, 3-NO₂	194.19	Reduced steric effects compared to target compound
N-[4-(Acetyloxy)-2-nitrophenyl]acetamide	C₁₀H₁₀N₂O₅	4-OAc, 2-NO₂	238.20	Polar acetyloxy group increases metabolic lability

Toxicity and Environmental Impact

• However, methyl groups could mitigate reactivity compared to unsubstituted analogs .
• Environmental Persistence : Chlorinated derivatives (e.g., ) exhibit longer half-lives in soil, raising ecological concerns .